molecular formula C22H22N4O3S B2448262 N-([2,3'-bipyridin]-5-ylmethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide CAS No. 2034436-03-6

N-([2,3'-bipyridin]-5-ylmethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

Cat. No. B2448262
CAS RN: 2034436-03-6
M. Wt: 422.5
InChI Key: WFPHZYOYSVOCAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

Synthesis analysis involves a detailed examination of the methods used to synthesize the compound. .


Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes understanding the reaction mechanism, the products formed, and the conditions under which the reaction occurs .

Scientific Research Applications

Catalysis and Synthesis

Research has focused on the synthesis and catalytic properties of related compounds. For instance, the iridium-catalyzed meta-selective C-H borylation of benzamides using a designed 2,2'-bipyridine ligand showcases how similar compounds can be used in catalysis to achieve selective chemical transformations (Yang, Uemura, & Nakao, 2019).

Anticancer Activity

Compounds with similar structures have been evaluated for their anticancer activities. For example, Pt(II) pyridinium amidate complexes were synthesized and assessed for in vitro anticancer activities, demonstrating the potential therapeutic applications of these compounds in oncology (Muller et al., 2016).

Neuroleptic Activity

Benzamides and related structures have been investigated for their neuroleptic activity, which relates to their potential use in treating psychiatric disorders. Research into compounds like cis-N-(1-benzyl-2-methylpyrrolidin-3-yl)-5-chloro-2-methoxy-4-(methylamino)benzamide indicates significant activity and potential for the treatment of psychosis, suggesting that N-([2,3'-bipyridin]-5-ylmethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide could be researched in a similar context (Iwanami et al., 1981).

Antipsychotic Agents

The synthesis and evaluation of heterocyclic carboxamides for their potential as antipsychotic agents have been explored. This includes the study of analogues and their binding affinity to dopamine and serotonin receptors, indicating the role these compounds could play in developing new treatments for psychiatric conditions (Norman et al., 1996).

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems, what biological effects it has, and how these effects are produced .

Safety and Hazards

The safety and hazards associated with a compound are typically determined through laboratory testing and are included in the compound’s Material Safety Data Sheet (MSDS) .

properties

IUPAC Name

N-[(6-pyridin-3-ylpyridin-3-yl)methyl]-4-pyrrolidin-1-ylsulfonylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H22N4O3S/c27-22(18-6-8-20(9-7-18)30(28,29)26-12-1-2-13-26)25-15-17-5-10-21(24-14-17)19-4-3-11-23-16-19/h3-11,14,16H,1-2,12-13,15H2,(H,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WFPHZYOYSVOCAV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NCC3=CN=C(C=C3)C4=CN=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H22N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

422.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-([2,3'-bipyridin]-5-ylmethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.